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Cat. No.: S593619

CAS No.: 15121-94-5

Compound Focus: Primin

Get Quote

Primin is a naturally occurring 1,4-benzoquinone compound. The table below summarizes its key identifiers

and physicochemical properties as gathered from chemical databases and supplier specifications [1] [2] [3].

Property

Description

IUPAC Name

Other Synonyms

CAS Registry

Number

Molecular Formula

Molecular Weight

SMILES

Melting Point

XLogP3

Natural Sources

2-methoxy-6-pentylcyclohexa-2,5-diene-1,4-dione [1] [2]

2-Methoxy-6-pentyl-1,4-benzoquinone; 2-Methoxy-6-n-pentyl-p-benzoquinone
[1][2]

15121-94-5 [1] [2] [3]

C12H1603 [1] [2] [3]

208.25 g/mol [1] [2]
CCCCCC1=CC(=0)C=C(0C)C1=0 [1]
77-79 °C [3]

2.99 (Indicates high lipophilicity) [3]

Primula obconica, Miconia species, endophytic fungi [1]
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Cytotoxic Mechanisms and Experimental Protocols

Primin demonstrates potent, concentration- and time-dependent cytotoxic effects against hematological

cancer cell lines (K562, Jurkat, MM.1S) by inducing apoptosis through both intrinsic and extrinsic pathways
[4].

Aspect Details | Methodology

Cell Lines K562 (chronic myeloid leukemia), Jurkat (acute T-cell leukemia), MM.1S (multiple
Used myeloma) [4].

Cytotoxicity Cells treated with Primin (varying conc./time). Incubated with MTT reagent.
Assay (MTT) Metabolically active cells convert MTT to purple formazan. Dissolved in DMSO,

measured at 570 nm. Viability inversely proportional to absorbance [4].

Apoptosis EBI/AO Staining: Live (green), apoptotic (yellow/green, condensed chromatin), late

Detection apoptotic/necrotic (orange/red). DNA Fragmentation: Extract DNA, gel
electrophoresis for "laddering”. Annexin V/PI: Flow cytometry to distinguish live,
early apoptotic, late apoptotic, necrotic cells [4].

Mechanism Western Blot: Detect protein expression changes (e.g., 1Bcl-2, 1Bax, tFasR). RT-
Elucidation PCR: Measure mRNA levels of relevant genes [4].

The following diagram illustrates the coordinated apoptotic pathways triggered by Primin in hematological

cancer cells:
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Summary of Preclinical Cytotoxicity Data

Quantitative data from Anticancer Drugs (2020) demonstrates Primin's efficacy against cancer cell lines [4].

Note that IC50 values can vary based on experimental conditions.
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Cell . Key Findings & IC50 (where .
. Disease Model Proposed Mechanism
Line reported)
K562 Chronic Myeloid High cytotoxicity, concentration- and  Apoptosis via intrinsic pathway
Leukemia time-dependent [4]. [4].
Jurkat Acute T-Cell High cytotoxicity, concentration- and  Apoptosis via intrinsic and
Leukemia time-dependent [4]. extrinsic pathways [4].

MM.1S Multiple Myeloma High cytotoxicity, concentration- and  Apoptosis, modulation of KI-67
time-dependent [4]. [4].

Other Research Contexts for "Primin"

It is important to distinguish the natural compound Primin from other scientific terms that share the same

name but are entirely different entities:

¢ Pim-1 Kinase: A serine/threonine kinase encoded by the PIM1 gene, involved in cell proliferation,
survival, and inflammatory signaling pathways (e.g., MAPK/NF-kB/NLRP3) [5]. This is a human
protein, not a small molecule like the quinone Primin.

¢ Experimental "Priming": A methodological concept in immunology and neuroscience where an initial
stimulus influences the response to a subsequent stimulus [6] [7] [8]. This is a process, not a
substance.

Knowledge Gaps and Research Directions

While the preclinical data is promising, significant gaps remain before Primin can be considered for

therapeutic development:

¢ Limited Recent Clinical Data: The search results lack information on recent clinical trials, human
studies, or advanced preclinical development involving Primin or its derivatives.

¢ Formulation and ADMET Profiles: Detailed data on Absorption, Distribution, Metabolism, Excretion,
and Toxicity (ADMET) in animal models, along with optimized formulation strategies for in-vivo
administration, are not readily available in the searched literature [3].

¢ Synthetic Routes and Analogs: Information on efficient synthetic routes for large-scale production
or structure-activity relationship studies of Primin analogs is not covered.
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Future research should focus on addressing these gaps, particularly comprehensive toxicology studies and
the development of novel formulations or analogs to improve its drug-like properties and therapeutic

window.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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